Rasagiline

• CAS No.: 136236-51-6
• Product Name: Rasagiline
• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• IUPAC Name: (1R)-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine
• Standard InChI: InChI=1S/C12H13N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12-13H,7-9H2/t12-/m1/s1
• Standard InChIKey: RUOKEQAAGRXIBM-GFCCVEGCSA-N
• Isomeric SMILES: C#CCN[C@@H]1CCC2=CC=CC=C12
• SMILES: C#CCNC1CCC2=CC=CC=C12
• Canonical SMILES: C#CCNC1CCC2=CC=CC=C12
• Appearance: Solid powder
• Physical Description: Solid
• Description: Rasagiline is an inhibitor of monamine oxidase used as adjunctive therapy in combination with levodopa and carbidopa in the management of Parkinson’s disease. Rasagiline has been associated with a low rate of serum enzyme elevations during treatment, but has not been linked to instances of clinically apparent acute liver injury.; Rasagiline, also known as azilect or RAS, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Rasagiline is a drug which is used for the treatment of the signs and symptoms of idiopathic parkinsons disease as initial monotherapy and as adjunct therapy to levodopa. Rasagiline is considered to be a practically insoluble (in water) and relatively neutral molecule. Rasagiline has been detected in multiple biofluids, such as urine and blood. Within the cell, rasagiline is primarily located in the cytoplasm and membrane (predicted from logP).; Rasagiline is an indane that consists of 1-aminoindane bearing an N-propargyl substituent. A selective, irreversible monoamine oxidase-B inhibitor. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor and a neuroprotective agent. It is a secondary amine, a member of indanes and a terminal acetylenic compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: In water, 3,700 mg/L at 25 °C (est); 2.49e-02 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,3-dihydro-N-2-propynyl-1H-inden-1-amine-(1R)-hydrochloride; AGN 1135; AGN-1135; Azilect; N-2-propynyl-1-indanamine; N-propargyl-1-aminoindan mesylate; rasagiline; rasagiline hydrochloride; TVP 101; TVP 1022; TVP-101; TVP-1022; TVP1022
• Vapor Pressure: 3.7X10-3 mm Hg at 25 °C (est)
• Reference: 1: Cronin A, Grealy M. Neuroprotective and Neuro-restorative Effects of Minocycline and Rasagiline in a Zebrafish 6-Hydroxydopamine Model of Parkinson's Disease. Neuroscience. 2017 Dec 26;367:34-46. doi: 10.1016/j.neuroscience.2017.10.018. Epub 2017 Oct 24. PubMed PMID: 29079063.; 2: Cereda E, Cilia R, Canesi M, Tesei S, Mariani CB, Zecchinelli AL, Pezzoli G. Efficacy of rasagiline and selegiline in Parkinson's disease: a head-to-head 3-year retrospective case-control study. J Neurol. 2017 Jun;264(6):1254-1263. doi: 10.1007/s00415-017-8523-y. Epub 2017 May 26. Erratum in: J Neurol. 2017 Aug 22;:. PubMed PMID: 28550482; PubMed Central PMCID: PMC5570795.
• PubChem Compound: 3052776
• Last Modified: Nov 11 2021